Cas no 1239714-26-1 (2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid)

• Product Name: 2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid
• CAS No: 1239714-26-1
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• MDL: MFCD16171040
• CID: 4689946
• PubChem ID: 56686549
• Update Time: 2025-07-09

2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiro[isoquinoline-3,4'-piperidine]-4-carboxylic acid
• STL468930
• 2-butyl-1'-methyl-1-oxo-2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidine]-4-carboxylic acid
• spiro[isoquinoline-3(2H),4'-piperidine]-4-carboxylic acid, 2-butyl-1,4-dihydro-1'-methyl-1-oxo-
• 2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid

• MDL： MFCD16171040
• Inchi： 1S/C19H26N2O3/c1-3-4-11-21-17(22)15-8-6-5-7-14(15)16(18(23)24)19(21)9-12-20(2)13-10-19/h5-8,16H,3-4,9-13H2,1-2H3,(H,23,24)
• InChI Key： FHABINBGFOPHTJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)C2(CCN(C)CC2)N1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid

Introduction to 2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid (CAS No. 1239714-26-1)

2-Butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid, identified by its CAS number 1239714-26-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure combines elements of isoquinoline and piperidine moieties, making it a promising candidate for further exploration in drug discovery and development. The compound's unique scaffold and functional groups position it as a potential therapeutic agent, particularly in addressing challenging biological targets.

The spiroisoquinoline core of this molecule is a well-studied pharmacophore in natural products and synthetic chemistry. Spiroisoquinolines are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an oxo group at the 1-position and a butyl substituent at the 2-position introduces additional complexity, which can influence both the solubility and binding affinity of the compound. Furthermore, the piperidine ring at the 3,4'-position enhances the compound's potential for receptor interaction, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in spirocyclic compounds due to their structural rigidity and ability to adopt multiple conformations. These properties make them highly suitable for modulating biological pathways with high specificity. The 1',4-dihydro moiety in the name suggests a hydrogenated version of the isoquinoline system, which may improve metabolic stability while retaining biological activity. This structural feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic success.

Current research in medicinal chemistry has focused on leveraging spiroisoquinoline derivatives to develop new treatments for various diseases. For instance, studies have shown that modifications at the 3-position of the isoquinoline ring can significantly alter the pharmacological properties of these compounds. The carboxylic acid group at the 4-carboxylic position provides a site for further derivatization, allowing chemists to explore different functionalization strategies. This versatility makes 2-butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid a versatile building block for synthesizing novel drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the spiroisoquinoline core, followed by functional group interconversions to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to streamline these processes. The use of computational methods for predicting reaction outcomes has also become increasingly important in modern drug discovery pipelines.

The biological evaluation of CAS No 1239714-26-1 has revealed promising preliminary results in vitro. Initial assays have shown potential activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings align with broader trends in pharmaceutical research, where natural product-inspired scaffolds are being repurposed for new therapeutic applications. The compound's ability to interact with multiple targets suggests it may have broad-spectrum activity, which could be advantageous in treating complex diseases.

One of the most exciting aspects of this compound is its potential as a lead structure for further drug development. By leveraging structure-based drug design principles, researchers can optimize its binding affinity and selectivity against specific biological targets. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications. Preclinical studies are now underway to evaluate its safety profile and pharmacokinetic properties in animal models.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking simulations have been used to predict how this compound might bind to its intended targets at the atomic level. These simulations provide valuable insights into binding modes and can guide medicinal chemists in designing analogs with improved properties. Additionally, quantum mechanical calculations have helped elucidate reactive mechanisms during synthesis, enabling more efficient production methods.

As our understanding of disease mechanisms evolves, so does our approach to drug discovery. The integration of genomics, proteomics, and bioinformatics has revolutionized how we identify new therapeutic targets. Compounds like 2-butyl-1'-methyl-1-oxo-1,4-dihydro-2H-spiroisoquinoline-3,4'-piperidine-4-carboxylic acid represent a bridge between traditional organic chemistry and modern systems biology approaches. Their development underscores the importance of interdisciplinary collaboration in advancing pharmaceutical science.

The future prospects for this compound are bright given its unique structural features and preliminary biological activity. Continued research will focus on optimizing its pharmacological profile through rational molecular design. By combining experimental synthesis with computational modeling, scientists can accelerate the discovery process and bring new treatments to patients more quickly than ever before.